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IRX4310 Profile

The table below summarizes the core information available for IRX4310.

Attribute Description

IUPAC Name 4-[2-[4-(4-ethylphenyl)-2,2-dimethyl-2H-1-benzothiopyran-6-yl]ethynyl]benzoic
acid [1]

Molecular Formula C₂₈H₂₄O₂S [1]

CAS Registry
Number

229961-45-9 [1]

Mechanism of Action Potent pan-Retinoic Acid Receptor (RAR) antagonist [1]

Developers Allergan Ltd. and Io Therapeutics, Inc. [1]

Key Therapeutic
Area

Oncology (Prevention of chemotherapy-induced neutropenia) [1]

Development Stage Previously tested in three Phase II clinical trials (for dermatologic use) [1]

Comparative Retinoid Agents
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The table below positions IRX4310 among other compounds that target the Retinoic Acid Receptor (RAR)

pathway, based on its mechanism of action.

Compound
Name

Type Mechanism of Action Key Differentiator of IRX4310

IRX4310
(AGN194310)

Synthetic
Retinoid

Pan-RAR antagonist [1] Orally available; being re-purposed
for chemotherapy-induced

neutropenia [1]

All-trans
Retinoic Acid

Natural

Retinoid

RAR agonist [1] -

13-cis Retinoic
Acid

Natural

Retinoid

RAR agonist [1] -

AGN194310 Synthetic

Antagonist

RAR antagonist (specific

to certain subtypes) [1]

-

BMS493 Synthetic

Antagonist

RAR antagonist

(selective for RARα) [1]

-

Mechanism of Action and Signaling Pathway

IRX4310 works by blocking retinoic acid receptors (RARs), which are crucial nuclear receptors that regulate

gene expression involved in cell differentiation, proliferation, and immune responses [1]. As a pan-

antagonist, it inhibits all RAR subtypes.

The following diagram illustrates the core signaling pathway and the point of intervention for IRX4310.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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